Cas no 6953-81-7 (1-4-(dimethylamino)phenyl-2,5-dihydro-1H-pyrrole-2,5-dione)

• Product Name: 1-4-(dimethylamino)phenyl-2,5-dihydro-1H-pyrrole-2,5-dione
• CAS No: 6953-81-7
• Molecular Formula: C₁₂H₁₂N₂O₂
• Molecular Weight: 216.23588
• CID: 519731
• PubChem ID: 236793

1-4-(dimethylamino)phenyl-2,5-dihydro-1H-pyrrole-2,5-dione Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione,1-[4-(dimethylamino)phenyl]-
• 1-[4-(dimethylamino)phenyl]pyrrole-2,5-dione
• F1065-0192
• 1-[4-(dimethylamino)phenyl]-1H-pyrrole-2,5-dione
• SCHEMBL3759716
• EU-0007416
• CS-0249635
• 1-[4-(dimethylamino)phenyl]-2,5-dihydro-1H-pyrrole-2,5-dione
• 1-(4-(dimethylamino)phenyl)-1H-pyrrole-2,5-dione
• NSC-39741
• 6953-81-7
• CBMicro_002617
• Z56936768
• AKOS000567240
• N-(4-dimethylaminophenyl) maleimide
• DTXSID60284905
• EN300-44179
• BIM-0002626.P001
• CB04202
• SMSF0018509
• 1-(N,N-Dimethylaminophenyl)-1H-pyrrole-2,5-dione
• NSC39741

• InChIKey： MHVRYJCBHSCENI-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H12N2O2/c1-13(2)9-3-5-10(6-4-9)14-11(15)7-8-12(14)16/h3-8H,1-2H3
• SMILES： CN(C)C1=CC=C(C=C1)N2C(=O)C=CC2=O

Computed Properties

• Exact Mass: 216.09000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 216.09
• Heavy Atom Count: 16
• Complexity: 310
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• LogP: 1.24700
• PSA: 40.62000
• Refractive Index: 1.64
• Boiling Point: 382.7°C at 760 mmHg
• Flash Point: 178°C
• Density: 1.285